Cas no 20261-68-1 (1-chlorohexan-2-one)

• Product Name: 1-chlorohexan-2-one
• CAS No: 20261-68-1
• MF: C₆H₁₁ClO
• MW: 134.603941202164
• CID: 256155
• PubChem ID: 266571
• Update Time: 2025-06-12

1-chlorohexan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 1-chloro-
• 1-CHLORO-HEXAN-2-ONE
• 1-chlorohexan-2-one
• 1-Chlor-hexan-2-on
• 1-chloro-2-hexanone
• 1-chlorohexanone
• AC1L6GC6
• AC1Q3TB4
• ANW-62829
• AR-1C2452
• chloro-2-hexanone
• chloromethyl n-butyl ketone
• CTK1A2268
• NSC105286
• NSC 105286
• NSC-105286
• DTXSID20295739
• CS-0233424
• EN300-133416
• AKOS006383591
• 20261-68-1
• 2-Hexanone,1-chloro-
• SCHEMBL1115668
• 2-Hexanone, 1-chloro

• MDL： MFCD16616573
• Inchi： 1S/C6H11ClO/c1-2-3-4-6(8)5-7/h2-5H2,1H3
• InChI Key： FVXNLWRKEVZHKO-UHFFFAOYSA-N
• SMILES： ClCC(CCCC)=O

Computed Properties

• Exact Mass: 134.04993
• Monoisotopic Mass: 134.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.9

Experimental Properties

• Density: 0.989
• Boiling Point: 173.2 °C at 760 mmHg
• Flash Point: 77 °C
• Refractive Index: 1.424
• PSA: 17.07
• LogP: 1.98450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-chlorohexan-2-one

Comprehensive Overview of 1-Chlorohexan-2-one (CAS No. 20261-68-1): Properties, Applications, and Industry Insights

1-Chlorohexan-2-one (CAS No. 20261-68-1) is an organic compound belonging to the class of halogenated ketones. With the molecular formula C₆H₁₁ClO, this chemical has garnered attention in synthetic chemistry due to its versatile reactivity. The presence of both a chloro group and a ketone functionality makes it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty materials. Recent trends in green chemistry and sustainable synthesis have further highlighted its role in optimizing reaction pathways.

In the context of industrial applications, 1-chlorohexan-2-one is often utilized in the synthesis of fine chemicals. Researchers have explored its potential in catalyzed cross-coupling reactions, a topic frequently searched in academic databases. Its compatibility with palladium-catalyzed reactions aligns with the growing demand for efficient C-C bond formation techniques. Additionally, its stability under controlled conditions makes it a candidate for high-throughput screening in drug discovery—a hot topic in AI-driven molecular design platforms.

The physicochemical properties of CAS No. 20261-68-1 include a moderate boiling point and solubility in common organic solvents like ethyl acetate and dichloromethane. These traits are critical for laboratory-scale purification processes. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries about quality control in chemical manufacturing. Notably, its spectral data (e.g., IR peaks near 1715 cm⁻¹ for the carbonyl group) are well-documented in open-access repositories like PubChem.

From an environmental perspective, the degradation pathways of 1-chlorohexan-2-one have been studied in the context of bioremediation. Microbial consortia capable of metabolizing halogenated compounds are a trending research area, reflecting broader concerns about chemical sustainability. Regulatory frameworks such as REACH and EPA guidelines emphasize the need for safer alternatives, prompting innovations in atom-efficient synthesis—a keyword frequently associated with this compound in scholarly articles.

In the pharmaceutical sector, derivatives of 1-chlorohexan-2-one have shown promise as precursors for bioactive molecules. For instance, its conversion to chiral alcohols via asymmetric reduction is a subject of patents and peer-reviewed publications. This aligns with the surge in searches for enantioselective catalysis methods, driven by the demand for optically pure APIs. Furthermore, its role in constructing heterocyclic scaffolds—a key focus in medicinal chemistry—has been explored in recent computational chemistry studies.

Market analyses indicate steady demand for CAS No. 20261-68-1 in regions with robust chemical R&D infrastructure. Suppliers often highlight its batch-to-batch consistency, a critical factor for industrial buyers. Discussions on platforms like LinkedIn and ResearchGate reveal growing interest in its scalable production using continuous flow chemistry, a technique gaining traction for reducing waste and improving yield—topics frequently queried in process optimization forums.

To summarize, 1-chlorohexan-2-one (CAS No. 20261-68-1) exemplifies the intersection of traditional organic synthesis and modern technological advancements. Its applications span diverse fields, from material science to life sciences, while ongoing research addresses challenges related to synthetic efficiency and environmental impact. As industries prioritize circular economy principles, this compound’s adaptability positions it as a subject of enduring relevance.